Cas no 1805462-96-7 (2,6-Bis(trifluoromethyl)-4-fluorophenol)

• Product Name: 2,6-Bis(trifluoromethyl)-4-fluorophenol
• CAS No: 1805462-96-7
• MF: C₈H₃F₇O
• MW: 248.097646951675
• CID: 4962299
• Update Time: 2023-08-24

2,6-Bis(trifluoromethyl)-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-fluorophenol

• Inchi： 1S/C8H3F7O/c9-3-1-4(7(10,11)12)6(16)5(2-3)8(13,14)15/h1-2,16H
• InChI Key： LWTXQGDFHPLHMJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C(=C(C(F)(F)F)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2